5-(4-Bromophenyl)-1-(4-chlorophenyl)-1H-imidazole-2-thiol
Overview
Description
5-(4-Bromophenyl)-1-(4-chlorophenyl)-1H-imidazole-2-thiol, also known as 5-BPCI, is a small molecule that has recently been studied for its potential applications in scientific research. It is a synthetic compound that has a variety of properties, including being an effective chelating agent and a strong antioxidant. 5-BPCI has been studied for its ability to interact with proteins and other molecules, and its potential to be used in a wide range of laboratory experiments.
Scientific Research Applications
Structural Analysis and Synthesis
- The structural elucidation of similar imidazole derivatives, such as 2-(4-Bromophenyl)-1-pentyl-4,5-diphenyl-1H-imidazole, provides insights into the molecular orientation and potential stacking behaviors in crystals, suggesting a basis for understanding the physicochemical properties of related compounds (Mohamed et al., 2013).
- Research on crystal structures and molecular docking studies of tetraaryl substituted imidazoles, including derivatives of interest, offers a foundation for the exploration of their inhibitory activities against target proteins, hinting at their potential application in the development of antimicrobial agents (Sharma et al., 2018).
Bioactive Properties
- A study synthesizing novel imidazoles, including derivatives similar to the chemical of interest, evaluated their antimicrobial activities, supporting the potential of these compounds as bases for developing new antimicrobial agents (Narwal et al., 2012).
- Investigations into excited-state intramolecular proton transfer (ESIPT) properties of imidazole-based molecules, including those with bromophenyl and chlorophenyl groups, underscore the potential for the development of materials with unique photophysical properties, which could have applications in fluorescence-based sensing and imaging technologies (Somasundaram et al., 2018).
Theoretical Studies and Reaction Mechanisms
- Research focusing on the synthesis and reaction mechanisms of related imidazole compounds, including studies on 4,5-bis(4-bromophenyl)-2-phenyl-1H-imidazole, can provide valuable insights into the synthetic pathways and molecular interactions at play, offering guidance for the design and synthesis of novel derivatives with desired properties (Hu Zhi-zhi).
properties
IUPAC Name |
4-(4-bromophenyl)-3-(4-chlorophenyl)-1H-imidazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrClN2S/c16-11-3-1-10(2-4-11)14-9-18-15(20)19(14)13-7-5-12(17)6-8-13/h1-9H,(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCRKSGOMANNSIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CNC(=S)N2C3=CC=C(C=C3)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901153138 | |
Record name | 5-(4-Bromophenyl)-1-(4-chlorophenyl)-1,3-dihydro-2H-imidazole-2-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901153138 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Bromophenyl)-1-(4-chlorophenyl)-1H-imidazole-2-thiol | |
CAS RN |
1105190-16-6 | |
Record name | 5-(4-Bromophenyl)-1-(4-chlorophenyl)-1,3-dihydro-2H-imidazole-2-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1105190-16-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(4-Bromophenyl)-1-(4-chlorophenyl)-1,3-dihydro-2H-imidazole-2-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901153138 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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